1-(2-cyclopropyl-2-hydroxypropyl)-3-(tetrahydro-2H-pyran-4-yl)urea
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Description
1-(2-cyclopropyl-2-hydroxypropyl)-3-(tetrahydro-2H-pyran-4-yl)urea is a useful research compound. Its molecular formula is C12H22N2O3 and its molecular weight is 242.319. The purity is usually 95%.
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Scientific Research Applications
Urease Inhibitors and Medical Applications
Urease, an enzyme catalyzing the hydrolysis of urea, plays a crucial role in infections caused by Helicobacter pylori in the gastric tract and Proteus species in the urinary tract. Research on urease inhibitors highlights their potential in treating such infections. Notably, compounds like hydroxamic acids, phosphoramidates, and urea derivatives, including 1-(2-cyclopropyl-2-hydroxypropyl)-3-(tetrahydro-2H-pyran-4-yl)urea, have been identified as significant groups with inhibitory activity against urease. Despite the clinical use of acetohydroxamic acid for urinary tract infections, its severe side effects underscore the need for exploring the full potential of urease inhibition with safer alternatives (Kosikowska & Berlicki, 2011).
Biomarkers of Environmental Exposure
Studies on urinary 1-hydroxypyrene (1-OHP) as a biomarker for exposure to polycyclic aromatic hydrocarbons (PAHs) demonstrate the importance of identifying chemical exposure levels in occupational and environmental health. The methodology for determining biological exposure indices (BEIs) based on 1-OHP measurements provides a critical tool for assessing the risk of cancer in individuals exposed to PAHs, offering a framework for safeguarding public health in various work environments (Viau, 1999).
Urea Biosensors for Health Monitoring
The development of urea biosensors, utilizing enzyme urease for detecting urea concentration, signifies a breakthrough in health monitoring and diagnostic fields. These biosensors are pivotal for diagnosing diseases associated with abnormal urea levels, such as renal failure and hepatic failure, highlighting the relevance of this compound in the advancement of medical diagnostics and patient care (Botewad et al., 2021).
Drug Design and Molecular Interaction
The incorporation of urea derivatives in drug molecules leverages their unique hydrogen bonding capabilities for enhancing drug-target interactions. This strategic use of urea derivatives, including this compound, facilitates the modulation of selectivity, stability, and pharmacokinetic profiles of lead molecules in drug design. Such applications underscore the compound's significance in the development of new therapeutic agents with optimized efficacy and safety profiles (Jagtap et al., 2017).
Properties
IUPAC Name |
1-(2-cyclopropyl-2-hydroxypropyl)-3-(oxan-4-yl)urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O3/c1-12(16,9-2-3-9)8-13-11(15)14-10-4-6-17-7-5-10/h9-10,16H,2-8H2,1H3,(H2,13,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGNVCUBSZSIHGU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)NC1CCOCC1)(C2CC2)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.